5-Hydroxy-2-methoxybenzenesulfonamide
Overview
Description
5-Hydroxy-2-methoxybenzenesulfonamide, also known as 5-hydroxybenzenesulfonamide (5-HBSA), is a widely used compound in a variety of scientific applications. It has been widely studied in the fields of biochemistry, physiology, pharmacology, and toxicology. 5-HBSA is a non-toxic, water-soluble, and colorless solid that is used in many fields, including drug development, analytical chemistry, and biochemistry.
Scientific Research Applications
5-HBSA has a variety of scientific research applications. It has been used as a substrate for enzyme assays, as an inhibitor of enzymes, and as a reagent for the synthesis of other compounds. It has also been used in the development of drugs and as a fluorescent dye for the detection of proteins and other molecules.
Mechanism of Action
5-HBSA is a substrate for a variety of enzymes, including cyclooxygenase and lipoxygenase. It has also been found to inhibit the activity of other enzymes, such as tyrosinase and cyclooxygenase-2. In addition, 5-HBSA has been found to act as an antioxidant and to modulate the activity of certain G-protein coupled receptors.
Biochemical and Physiological Effects
5-HBSA has been found to have a variety of biochemical and physiological effects. It has been found to increase the production of nitric oxide, which is involved in the regulation of blood pressure and other cardiovascular functions. It has also been found to inhibit the production of pro-inflammatory cytokines and to modulate the activity of certain G-protein coupled receptors, which are involved in the regulation of cell signaling pathways.
Advantages and Limitations for Lab Experiments
5-HBSA has several advantages for use in laboratory experiments. It is a non-toxic compound and is soluble in water, making it easy to work with. It is also inexpensive and widely available. However, there are some limitations to its use. It is not very stable and can degrade over time, so it must be stored properly. It can also react with other compounds, so it must be handled carefully.
Future Directions
There are several potential future directions for the use of 5-HBSA. It could be used to develop drugs for the treatment of various diseases, such as cancer and cardiovascular disease. It could also be used to develop new analytical techniques for the detection of proteins and other molecules. Additionally, it could be used to study the effects of various compounds on biochemical and physiological processes. Finally, it could be used to develop new methods for the synthesis of other compounds.
properties
IUPAC Name |
5-hydroxy-2-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO4S/c1-12-6-3-2-5(9)4-7(6)13(8,10)11/h2-4,9H,1H3,(H2,8,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJUARJVELHOQPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)O)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60536794 |
Source
|
| Record name | 5-Hydroxy-2-methoxybenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60536794 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydroxy-2-methoxybenzenesulfonamide | |
CAS RN |
82020-61-9 |
Source
|
| Record name | 5-Hydroxy-2-methoxybenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60536794 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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